Cas no 98690-27-8 (2,4-Imidazolidinedione,1,1'-[iminobis(2,1-ethanediylimino-2,1-ethanediyl)]bis- (9CI))
98690-27-8 structure
Product Name:2,4-Imidazolidinedione,1,1'-[iminobis(2,1-ethanediylimino-2,1-ethanediyl)]bis- (9CI)
CAS No:98690-27-8
MF:C14H25N7O4
MW:355.392802000046
CID:811616
PubChem ID:113499
Update Time:2025-04-19
2,4-Imidazolidinedione,1,1'-[iminobis(2,1-ethanediylimino-2,1-ethanediyl)]bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Imidazolidinedione,1,1'-[iminobis(2,1-ethanediylimino-2,1-ethanediyl)]bis- (9CI)
- 1,1'-[iminobis(ethane-2,1-diyliminoethane-2,1-diyl)]bisimidazolidine-2,4-dione
- 1-[2-[2-[2-[2-(2,4-dioxoimidazolidin-1-yl)ethylamino]ethylamino]ethylamino]ethyl]imidazolidine-2,4-dione
- S5X9M65GHX
- 1,1'-(((Azanediylbis(ethane-2,1-diyl))bis(azanediyl))bis(ethane-2,1-diyl))bis(imidazolidine-2,4-dione)
- 1-(2-(2-(2-(2-(2,4-DIOXOIMIDAZOLIDIN-1-YL)ETHYLAMINO)ETHYLAMINO)ETHYLAMINO)ETHYL)IMIDAZOLIDINE-2,4-DIONE
- 98690-27-8
- DTXSID00243778
- 1,1'-(Iminobis(ethane-2,1-diyliminoethane-2,1-diyl))bisimidazolidine-2,4-dione
- UNII-S5X9M65GHX
- NS00066358
- EINECS 308-860-1
-
- Inchi: 1S/C14H25N7O4/c22-11-9-20(13(24)18-11)7-5-16-3-1-15-2-4-17-6-8-21-10-12(23)19-14(21)25/h15-17H,1-10H2,(H,18,22,24)(H,19,23,25)
- InChI Key: ROKGZEFEAXCPAT-UHFFFAOYSA-N
- SMILES: O=C1NC(CN1CCNCCNCCNCCN1C(NC(C1)=O)=O)=O
Computed Properties
- Exact Mass: 355.197
- Monoisotopic Mass: 355.197
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 12
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.2
- Topological Polar Surface Area: 135Ų
Experimental Properties
- Density: 1.284
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.548
2,4-Imidazolidinedione,1,1'-[iminobis(2,1-ethanediylimino-2,1-ethanediyl)]bis- (9CI) Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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